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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B10829556

An In-depth Technical Guide to the Physicochemical Properties of 1-Pentadecanol Audience:
Researchers, scientists, and drug development professionals.

Abstract

1-Pentadecanol (C1sH320), a saturated long-chain fatty alcohol, is a compound of interest in
various research and development sectors due to its specific physicochemical properties. This
document provides a comprehensive overview of its melting and boiling points, details the
standard experimental protocols for their determination, and presents a logical workflow for
these analytical procedures. The information is intended to support professionals in drug
development and chemical research in accurately characterizing this compound.

Physicochemical Data of 1-Pentadecanol

1-Pentadecanol is a white, flaky solid at room temperature.[1] Its key thermal properties are
summarized below. The data presented are compiled from various sources, reflecting slight
variations likely attributable to different experimental conditions and sample purities.

Table 1: Melting and Boiling Points of 1-Pentadecanol
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Property Value (°C) Value (°F) Pressure Reference(s)
(mmHg)

Melting Point 41-44 105.8 - 111.2 Not Applicable [2][3]

43-46 109.4 - 114.8 Not Applicable [4]

43.9 111 Not Applicable [5]

46 114.8 Not Applicable [6]

Boiling Point 269-271 516.2 - 519.8 Not Specified [2]13]

298-299 568.4 - 570.2 760 [4]

300 572 760 [5]

Note: Melting point is relatively insensitive to pressure changes.[7]

Experimental Protocols for Determination of

Thermal Properties

The determination of melting and boiling points is crucial for the identification and purity

assessment of organic compounds.[7][8] Pure crystalline compounds typically exhibit a sharp

melting point range of 0.5-1.0°C, whereas impurities can depress the melting point and

broaden the range.[7][8]

Melting Point Determination (Capillary Method)

This method utilizes a melting point apparatus, such as a Mel-Temp or Thiele tube, to heat a

small sample in a capillary tube at a controlled rate.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp, DigiMelt)

o Sealed-end capillary tubes

e 1-Pentadecanol sample
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o Mortar and pestle (for grinding the sample)
e Thermometer
Procedure:

o Sample Preparation: Place a small amount of 1-Pentadecanol on a clean, dry surface. If the
sample is not a fine powder, gently grind it using a mortar and pestle.

o Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample to
collect a small amount. Tap the sealed bottom of the tube on a hard surface to pack the
sample down. The packed sample height should be approximately 1-2 mm to ensure uniform
heating.[8]

o Apparatus Setup: Place the loaded capillary tube into the sample chamber of the melting
point apparatus.

o Rapid Determination (Optional): To find an approximate melting range, heat the sample at a
fast rate (e.g., 10-20°C per minute).[9] This provides a preliminary range to guide the
accurate measurement.

e Accurate Determination: Allow the apparatus to cool to at least 10-20°C below the
approximate melting point. Prepare a new sample and heat it slowly, at a rate of about 2°C
per minute, through the expected melting range.[7][9]

o Data Recording: Record the temperature at which the first drop of liquid appears (T1) and
the temperature at which the last crystal melts (T2). The melting point is reported as the
range T1-T2.[8]

Boiling Point Determination (Micro Method)

This protocol is suitable for small quantities of liquid and can be performed using a standard
melting point apparatus. Since 1-Pentadecanol is a solid at room temperature, it must first be
melted.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp)
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Small test tube or capillary tube (sealed at one end)
A smaller, shorter capillary tube (open at both ends)
Thermometer

1-Pentadecanol sample

Procedure:

Sample Preparation: Gently melt a small quantity of 1-Pentadecanol.

Apparatus Assembly: Attach a small test tube containing the molten sample to a
thermometer. Alternatively, for very small volumes, a larger capillary tube can be used to hold
the liquid.

Micro-Capillary Insertion: Place a smaller, open-ended capillary tube (or "minipipet") into the
liquid sample, ensuring the open end is down.[10][11]

Heating: Place the assembly in the heating block of the apparatus. Heat the sample. As the
temperature rises, air will slowly bubble out of the inverted inner capillary.

Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the inner capillary.[11]

Pressure Correction: The boiling point is dependent on atmospheric pressure.[8] If the
determination is not performed at standard pressure (760 mmHg), a correction should be
applied.

Visualized Workflow

The following diagram illustrates the standardized workflow for the accurate determination of

the melting point of a solid organic compound like 1-Pentadecanol.
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Caption: Workflow for determining the melting point of 1-Pentadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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